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Compound of Interest

Compound Name: Vanadium pentafluoride

Cat. No.: B1594393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Vanadium pentafluoride (VF₅), a unique and highly reactive inorganic compound, holds

significant interest within the scientific community due to its potent fluorinating and oxidizing

properties. This technical guide provides an in-depth exploration of the chemical properties and

structural characteristics of vanadium pentafluoride, offering valuable insights for

researchers, scientists, and professionals in drug development and other advanced chemical

fields.

Core Chemical and Physical Properties
Vanadium pentafluoride is a colorless, volatile liquid at room temperature that freezes at 19.5

°C.[1] It is a highly reactive substance, a characteristic underscored by its ability to fluorinate

organic materials.[1] The compound is exclusively monomeric in the gas phase.[1]
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Property Value Reference

Molecular Formula VF₅ [1]

Molar Mass 145.934 g/mol [1]

Appearance Colorless solid/liquid [1]

Melting Point 19.5 °C (67.1 °F; 292.6 K) [1]

Boiling Point 48.3 °C (118.9 °F; 321.4 K) [1]

Density (solid) 2.502 g/cm³ [1]

Enthalpy of Formation (ΔHf°) -1429.4 ± 0.8 kJ/mol [1]

Molecular Structure and Bonding
The molecular structure of vanadium pentafluoride exhibits distinct characteristics in its

different physical states, a key factor influencing its chemical behavior.

Gaseous State: A Monomeric Trigonal Bipyramid
In the gas phase, vanadium pentafluoride exists as a monomer with a trigonal bipyramidal

geometry, belonging to the D₃h point group as determined by electron diffraction studies.[1]

This structure features two axial and three equatorial fluorine atoms bonded to the central

vanadium atom.

Unfortunately, a public document with the specific bond lengths and angles from gas-phase

electron diffraction could not be retrieved at the time of this writing.

Solid State: A Polymeric Chain of Octahedra
In the solid state, vanadium pentafluoride adopts a polymeric structure. This structure

consists of infinite chains of VF₆ octahedra linked by cis-bridging fluorine atoms.[2] This

polymerization results in an approximately octahedral coordination environment for each

vanadium atom.[2] The crystals of vanadium pentafluoride are orthorhombic.[3]
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Parameter Value Reference

Crystal System Orthorhombic [3]

Space Group Pmcn [3]

a 5.40 Å [3]

b 16.72 Å [3]

c 7.53 Å [3]

// Define nodes for the first vanadium octahedron V1 [label="V", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; F1_1 [label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F1_2

[label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F1_3 [label="F", fillcolor="#34A853",

fontcolor="#FFFFFF"]; F1_4 [label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F_bridge1

[label="F", fillcolor="#FBBC05", fontcolor="#202124"];

// Define nodes for the second vanadium octahedron V2 [label="V", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; F2_1 [label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F2_2

[label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F2_3 [label="F", fillcolor="#34A853",

fontcolor="#FFFFFF"]; F2_4 [label="F", fillcolor="#34A853", fontcolor="#FFFFFF"]; F_bridge2

[label="F", fillcolor="#FBBC05", fontcolor="#202124"];

// Connect the atoms within each octahedron and between them V1 -- {F1_1, F1_2, F1_3,

F1_4, F_bridge1, F_bridge2}; V2 -- {F2_1, F2_2, F2_3, F2_4, F_bridge1, F_bridge2}; }

Caption: Polymeric structure of solid VF₅.

Synthesis of Vanadium Pentafluoride
Vanadium pentafluoride can be synthesized through several methods, primarily involving the

fluorination of vanadium metal or the disproportionation of vanadium tetrafluoride.

Direct Fluorination of Vanadium Metal
This method involves the direct reaction of vanadium metal with fluorine gas at elevated

temperatures.

Experimental Protocol:
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Place granulated vanadium metal (99.5% purity) in a nickel reaction tube.[4]

Pass elemental fluorine gas over the vanadium metal at 300 °C.[4]

The resulting vanadium pentafluoride, being volatile, is collected downstream.

Due to its hygroscopic nature, all manipulations should be carried out using vacuum

distillation techniques to prevent atmospheric contact.[4]

For purification, the product can be subjected to several freeze-pump-thaw cycles to remove

residual hydrogen fluoride and fluorine.[4]

Vanadium Metal (V)

Vanadium Pentafluoride (VF₅)

Fluorine Gas (F₂)
 at 300°C

Click to download full resolution via product page

Disproportionation of Vanadium Tetrafluoride
Vanadium pentafluoride can also be prepared by the thermal disproportionation of vanadium

tetrafluoride (VF₄). This reaction yields equal amounts of the solid vanadium trifluoride (VF₃)

and the volatile vanadium pentafluoride.[1]

Reaction: 2VF₄ → VF₃ + VF₅

This conversion is typically conducted at 650 °C.[1]

Chemical Reactivity
Vanadium pentafluoride is a powerful fluorinating and oxidizing agent, and it also exhibits

Lewis acidity.
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Hydrolysis
Like other electrophilic metal halides, vanadium pentafluoride readily hydrolyzes in the

presence of water. The initial reaction forms vanadium oxytrifluoride (VOF₃) and hydrogen

fluoride (HF).[1] Further hydrolysis leads to the formation of vanadium pentoxide (V₂O₅).[1] This

process is accelerated in the presence of a base.[1]

Reaction Pathway:

VF₅ + H₂O → VOF₃ + 2HF[1]

2VOF₃ + 3H₂O → V₂O₅ + 6HF[1]

Vanadium Pentafluoride (VF₅)

Vanadium Oxytrifluoride (VOF₃)

+ H₂O

Water (H₂O)

Vanadium Pentoxide (V₂O₅)

+ H₂O

Click to download full resolution via product page

Lewis Acidity
Vanadium pentafluoride acts as a Lewis acid, readily accepting fluoride ions to form the

hexafluorovanadate anion ([VF₆]⁻). A typical example is its reaction with potassium fluoride

(KF).[1]

Reaction: VF₅ + KF → KVF₆[1]

Fluorinating and Oxidizing Agent
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The high reactivity of vanadium pentafluoride is demonstrated by its potent fluorinating and

oxidizing capabilities.

Reaction with Sulfur: It oxidizes elemental sulfur to sulfur tetrafluoride (SF₄).[1] Reaction: S +

4VF₅ → 4VF₄ + SF₄[1]

Fluorination of Organic Compounds: Vanadium pentafluoride can fluorinate unsaturated

polyfluoroolefins to produce polyfluoroalkanes.[1] Terminal polyhalogenoalkenes are

fluorinated at temperatures between -20 to -30 °C, while internal polyfluoroalkenes require

heating to react.[5] For instance, 2-chloropentafluoro-1,3-butadiene undergoes 1,4-addition

of fluorine.[5] The fluorination of perfluoroallylbenzene and perfluoro-β-methylstyrene occurs

more readily in the side chain than in the aromatic ring.[5]

Solubility and Other Reactions
Despite its tendency to hydrolyze, vanadium pentafluoride can be dissolved in alcohols.[1] It

is also moderately soluble in hydrogen fluoride (HF) and dissolves without reaction in liquid

chlorine (Cl₂) and bromine (Br₂).[1]

Spectroscopic Characterization
Spectroscopic techniques are crucial for elucidating the structure and bonding of vanadium
pentafluoride.

Vibrational Spectroscopy (IR and Raman)
The vibrational spectra of vanadium pentafluoride in the vapor phase are consistent with a

D₃h symmetry. The fundamental vibrational frequencies have been observed and assigned.

Experimental Protocol for Vibrational Spectroscopy:

Infrared (IR) Spectroscopy: The IR spectrum of VF₅ vapor can be recorded using a nickel cell

with AgCl or polyethylene windows. A sidearm on the cell allows for the control of sample

pressure.

Raman Spectroscopy: The Raman spectrum of the vapor can be obtained at elevated

temperatures (e.g., 73 °C) in a quartz tube. For the liquid phase, spectra can be recorded at
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various temperatures. A common excitation source is a laser, and the scattered light is

analyzed with a spectrophotometer.

Vibrational Mode Frequency (cm⁻¹)

a₁' 719, 608

a₂" 784, 331

e' 810, 282, ~200

e" 350

Nuclear Magnetic Resonance (NMR) Spectroscopy
⁵¹V NMR spectroscopy is a powerful tool for studying vanadium compounds. The ⁵¹V nucleus

has a high natural abundance (99.75%) and sensitivity, although it is a quadrupolar nucleus

which can lead to broad signals.[6][7] The chemical shifts in ⁵¹V NMR are highly sensitive to the

coordination environment of the vanadium atom. For neat vanadium oxytrichloride (VOCl₃),

which is often used as a reference, the chemical shift is 0 ppm.[6]

Experimental Protocol for ⁵¹V NMR Spectroscopy: A detailed experimental protocol for neat

vanadium pentafluoride was not found in the searched literature. However, a general

approach for solid-state ⁵¹V NMR involves:

Acquiring spectra on a solid-state NMR spectrometer operating at a specific magnetic field

strength (e.g., 9.4 T or 14.1 T).[8]

Using a suitable probe for solid samples.

Referencing the chemical shifts to an external standard, such as neat VOCl₃.[8]

Calibrating the 90° pulse widths using a standard sample.[8]

Conclusion
Vanadium pentafluoride is a compound of significant chemical interest, characterized by its

high reactivity and distinct structural properties that vary with its physical state. Its utility as a

powerful fluorinating and oxidizing agent makes it a valuable reagent in synthetic chemistry. A
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thorough understanding of its chemical behavior, guided by detailed structural and

spectroscopic data, is essential for its safe and effective application in research and

development. This guide provides a foundational overview to aid scientists and professionals in

harnessing the potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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